3-[1'-(Phenylcarbonyl)-4,4'-bipiperidin-1-yl]-1-(4-propoxyphenyl)pyrrolidine-2,5-dione
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Overview
Description
- It contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle. The pyrrolidine scaffold is widely used in medicinal chemistry due to its favorable properties, including efficient exploration of pharmacophore space, stereochemistry contribution, and three-dimensional coverage.
- The non-planarity of the pyrrolidine ring, known as “pseudorotation,” further enhances its versatility.
3-[1’-(Phenylcarbonyl)-4,4’-bipiperidin-1-yl]-1-(4-propoxyphenyl)pyrrolidine-2,5-dione: is a complex organic compound with a unique structure.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Chemical Reactions Analysis
Types of Reactions:
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The compound’s effects likely involve interactions with molecular targets.
- Further research is needed to elucidate specific pathways and binding modes.
Comparison with Similar Compounds
Similar Compounds:
Remember that this compound’s potential lies in its versatility and potential applications across various fields
Properties
Molecular Formula |
C30H37N3O4 |
---|---|
Molecular Weight |
503.6 g/mol |
IUPAC Name |
3-[4-(1-benzoylpiperidin-4-yl)piperidin-1-yl]-1-(4-propoxyphenyl)pyrrolidine-2,5-dione |
InChI |
InChI=1S/C30H37N3O4/c1-2-20-37-26-10-8-25(9-11-26)33-28(34)21-27(30(33)36)31-16-12-22(13-17-31)23-14-18-32(19-15-23)29(35)24-6-4-3-5-7-24/h3-11,22-23,27H,2,12-21H2,1H3 |
InChI Key |
QOIBXYLUZQUUIW-UHFFFAOYSA-N |
Canonical SMILES |
CCCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCC(CC3)C4CCN(CC4)C(=O)C5=CC=CC=C5 |
Origin of Product |
United States |
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